Cas no 356783-42-1 (3-Amino-6-Fluoro-2-Pyrazinecarboxamide)

• Product Name: 3-Amino-6-Fluoro-2-Pyrazinecarboxamide
• CAS No: 356783-42-1
• MF: C₅H₅FN₄O
• MW: 156.11780333519
• CID: 303162
• PubChem ID: 22662859
• Update Time: 2025-06-08

3-Amino-6-Fluoro-2-Pyrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxamide,3-amino-6-fluoro-
• 3-amino-6-fluoro-2-pyrazinecarboxamide
• Pyrazinecarboxamide,3-amino-6-fluoro- (9CI)
• SCHEMBL6375254
• 356783-42-1
• RWRZZYCKWGVSNS-UHFFFAOYSA-N
• 3-amino-6-fluoropyrazine-2-carboxamide
• 3-Amino-6-Fluoro-2-Pyrazinecarboxamide

• Inchi： 1S/C5H5FN4O/c6-2-1-9-4(7)3(10-2)5(8)11/h1H,(H2,7,9)(H2,8,11)
• InChI Key： RWRZZYCKWGVSNS-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(C(N)=O)=N1)N

Computed Properties

• Exact Mass: 156.04485
• Monoisotopic Mass: 156.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.9A^2
• XLogP3: -0.4

Experimental Properties

• PSA: 94.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 3-Amino-6-Fluoro-2-Pyrazinecarboxamide

Comprehensive Overview of 3-Amino-6-Fluoro-2-Pyrazinecarboxamide (CAS No. 356783-42-1)

3-Amino-6-Fluoro-2-Pyrazinecarboxamide, identified by its CAS number 356783-42-1, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, characterized by its unique fluoro and amino functional groups, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance.

The molecular structure of 3-Amino-6-Fluoro-2-Pyrazinecarboxamide features a pyrazine core substituted with a carboxamide group at the 2-position, an amino group at the 3-position, and a fluoro atom at the 6-position. This arrangement enhances its hydrogen-bonding capabilities, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its utility in structure-activity relationship (SAR) analyses, a hot topic in computational chemistry and AI-driven drug design, where users frequently search for "optimizing lead compounds" or "pyrazine derivatives in medicinal chemistry."

In the context of green chemistry, 3-Amino-6-Fluoro-2-Pyrazinecarboxamide has been investigated for its potential in sustainable synthesis routes. With growing interest in eco-friendly solvents and catalytic processes, this compound’s compatibility with microwave-assisted synthesis and flow chemistry techniques aligns with industry demands. Searches for "fluorinated pyrazines in green synthesis" or "reducing synthetic waste" reflect user curiosity in this niche.

From a commercial perspective, CAS No. 356783-42-1 is often sourced for high-throughput screening libraries, addressing the demand for novel small-molecule probes in academic and industrial labs. Its bioisosteric properties (a frequently searched term in drug discovery forums) make it a candidate for replacing traditional scaffolds in fragment-based drug design. Discussions on platforms like ResearchGate often center on "pyrazine carboxamide analogs" and their ADMET profiles, underscoring its relevance.

Analytical characterization of 3-Amino-6-Fluoro-2-Pyrazinecarboxamide typically involves NMR spectroscopy, HPLC purity testing, and mass spectrometry—techniques commonly queried by chemists. The compound’s stability under various pH conditions and its solubility in DMSO (a popular search keyword) are critical for formulation studies. Recent publications note its compatibility with cryopreservation, a trending topic in biobanking and cell therapy research.

Emerging applications include its use in fluorescence labeling and PET tracer development, areas gaining traction due to advances in molecular imaging. Queries like "pyrazine-based fluorophores" or "radiofluorination techniques" highlight interdisciplinary interest. Regulatory-wise, the compound is non-hazardous under standard handling protocols, though users often search for "safe handling of fluorinated amines" to ensure compliance.

In summary, 3-Amino-6-Fluoro-2-Pyrazinecarboxamide (356783-42-1) exemplifies innovation at the intersection of medicinal chemistry and materials science. Its versatility addresses contemporary challenges, from drug resistance to sustainable synthesis, making it a compound of enduring scientific and industrial value.